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Compound of Interest
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CAS No.: 68052-43-7
Cat. No.: B1294709
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Hydroxyisophthalamide (CAS
number 68052-43-7), a chemical compound with growing interest in various research and
development fields. This document details its chemical and physical properties, provides a
plausible synthesis pathway, explores its current and potential applications, and lists key
suppliers. Notably, this guide clarifies a common point of confusion regarding its CAS number,
which has been erroneously associated with a silicone polymer in some commercial databases.
Authoritative sources confirm that CAS 68052-43-7 correctly identifies 5-
Hydroxyisophthalamide.

Chemical Identity and Properties

5-Hydroxyisophthalamide, also known as 1,3-Benzenedicarboxamide, 5-hydroxy-, is a small
organic molecule. Its core structure consists of a benzene ring substituted with two
carboxamide groups and one hydroxyl group.
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Table 1: Chemical and Physical Properties of 5-Hydroxyisophthalamide

Property Value Reference
CAS Number 68052-43-7
Molecular Formula CsHsN20s3
Molecular Weight 180.16 g/mol
5-hydroxybenzene-1,3-
IUPAC Name ) )
dicarboxamide
Synonyms 5-Hydroxyisophthaldiamide
Appearance White to off-white powder
2-8°C, keep in a dark place,
Storage [1]

sealed in dry

Table 2: Computed Properties of 5-Hydroxyisophthalamide

Property Value

XLogP3-AA -0.7

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 2

Exact Mass 180.05349212 Da

Monoisotopic Mass 180.05349212 Da

Topological Polar Surface Area 106 A2

Heavy Atom Count 13
Synthesis
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While specific, detailed experimental protocols for the synthesis of 5-Hydroxyisophthalamide
are not readily available in public literature, a plausible synthetic route can be devised based
on standard organic chemistry principles. A common approach would involve the amidation of a
suitable carboxylic acid precursor.

A potential synthesis workflow is outlined below:

Plausible Synthesis Workflow for 5-Hydroxyisophthalamide

Step 1: Starting Material

5-Hydroxyisophthalic acid

ctivation

Step 2: Activation

Conversion to Acyl Chloride
(e.g., with SOCIz or (COCI)z)

midation

Step 3: Amidation

Reaction with excess Ammonia (NHs)

orkup and Purification

Step 4: Product

5-Hydroxyisophthalamide

Click to download full resolution via product page

Plausible synthesis workflow for 5-Hydroxyisophthalamide.

Applications and Research Interest
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5-Hydroxyisophthalamide and its derivatives are gaining attention in several areas of
scientific research, primarily in medicinal chemistry and materials science.

e Coordination Chemistry and Luminescence: The 2-hydroxyisophthalamide motif is a key
component in ligands designed for the sensitization of lanthanide luminescence. These
complexes have potential applications in time-resolved fluoroimmunoassays due to their
long-lived luminescence and good aqueous stability.[2]

o Neurodegenerative Disease Research: Derivatives of 2-hydroxyisophthalamide have been
investigated for their potential to modulate the aggregation of a-synuclein, a protein
implicated in Parkinson's disease. Studies have explored how these small molecules can
influence the aggregation process and potentially mitigate the toxicity of a-synuclein
oligomers.[3]

e Drug Discovery and Medicinal Chemistry: The core structure of 5-Hydroxyisophthalamide
can serve as a scaffold for the development of novel therapeutic agents. The functional
groups on the molecule offer sites for chemical modification to create derivatives with
specific biological activities.

The logical workflow for investigating the therapeutic potential of 5-Hydroxyisophthalamide
derivatives can be visualized as follows:
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Drug Discovery Workflow for 5-Hydroxyisophthalamide Derivatives

5-Hydroxyisophthalamide Scaffold

l

Synthesize Derivative Library

l

High-Throughput Screening
(e.g., against a specific biological target)

l

Hit Identification

l

Lead Optimization
(Structure-Activity Relationship studies)

l

Preclinical Studies
(In vitro and in vivo models)

l

Clinical Trials

Click to download full resolution via product page

Drug discovery workflow for 5-Hydroxyisophthalamide derivatives.

Experimental Protocols

Detailed, validated experimental protocols for 5-Hydroxyisophthalamide are not widely
published. However, researchers can adapt general methodologies for the analysis and use of

similar aromatic amides.
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General Analytical Approach:

A general workflow for the analysis of 5-Hydroxyisophthalamide would typically involve the
following steps:

General Analytical Workflow for 5-Hydroxyisophthalamide

Sample Preparation
(e.g., dissolution in a suitable solvent like DMSO or methanol)

i

Chromatographic Separation
(e.g., HPLC or UPLC)

i

Detection
(e.g., UV-Vis spectroscopy or Mass Spectrometry)

i

Data Analysis
(Quantification and purity assessment)

Click to download full resolution via product page

General analytical workflow for 5-Hydroxyisophthalamide.

Suppliers

5-Hydroxyisophthalamide (CAS 68052-43-7) is available from a number of chemical
suppliers that specialize in research and fine chemicals. It is important to verify the CAS
number and product specifications with the supplier before purchasing.

Table 3: Selected Suppliers of 5-Hydroxyisophthalamide

Supplier Website
Alchem Pharmtech --INVALID-LINK--
Biotuva Life Sciences --INVALID-LINK--
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Note: This is not an exhaustive list and other suppliers may be available.

Conclusion

5-Hydroxyisophthalamide is a versatile chemical building block with demonstrated and
potential applications in diverse fields of research and development. This guide has provided a
consolidated source of technical information on its properties, synthesis, and applications,
while also clarifying its correct chemical identity. As research into this and related compounds
continues, its utility in areas such as diagnostics, therapeutics, and materials science is likely to
expand. Researchers are encouraged to consult the primary literature for the most recent
findings and detailed experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1294709?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

